(E)-N-(2-((3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)-2-(p-tolyl)ethenesulfonamide

• IUPAC Name: (E)-N-[2-[[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl]phenyl]-2-(4-methylphenyl)ethenesulfonamide
• InChI: InChI=1S/C22H19N3O4S/c1-16-8-10-17(11-9-16)12-14-30(26,27)25-19-6-3-2-5-18(19)15-21-23-22(24-29-21)20-7-4-13-28-20/h2-14,25H,15H2,1H3/b14-12+
• InChI Key: VUWYQQXFDOOJTB-WYMLVPIESA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CS(=O)(=O)NC2=CC=CC=C2CC3=NC(=NO3)C4=CC=CO4
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/S(=O)(=O)NC2=CC=CC=C2CC3=NC(=NO3)C4=CC=CO4
• Molecular Formula: C22H19N3O4S
• Molecular Weight: 421.5 g/mol

Description

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Synthesis Analysis

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Physical And Chemical Properties Analysis

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